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Compound of Interest

Compound Name: 2-Bromothiazole

Cat. No.: B021250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-bromothiazole, a

key building block in pharmaceutical and organic synthesis. Due to the limited availability of

specific quantitative solubility data in public literature, this document focuses on providing

robust qualitative information and detailed experimental protocols to enable researchers to

determine precise solubility values in their own laboratory settings.

Qualitative Solubility Summary
2-Bromothiazole is a colorless to pale yellow liquid that is generally soluble in a range of

organic solvents and insoluble in water.[1][2] The thiazole ring structure contributes to its

moderate polarity, influencing its miscibility with various organic media.[3][4] The following table

summarizes the available qualitative solubility information for 2-bromothiazole.

Solvent Class Specific Solvents Solubility

Halogenated Hydrocarbons Chloroform, Dichloromethane Soluble[1]

Ethers Diethyl Ether Soluble

Polar Aprotic Solvents
Dimethyl Sulfoxide (DMSO),

Acetone
Likely Soluble[3]

Water Water Insoluble[1][2]
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Note: "Likely Soluble" is inferred from the general solubility characteristics of thiazole

derivatives, which tend to be soluble in polar organic solvents.[3][5][6]

Experimental Protocol for Quantitative Solubility
Determination
To address the absence of quantitative data, this section provides a detailed methodology for

determining the solubility of 2-bromothiazole using the widely accepted equilibrium-gravimetric

method. This method is straightforward, reliable, and requires standard laboratory equipment.

Principle
A saturated solution of 2-bromothiazole is prepared in the solvent of interest at a controlled

temperature. A known volume or mass of the saturated solution is then carefully evaporated to

dryness, and the mass of the remaining 2-bromothiazole is determined. From this, the

solubility can be calculated and expressed in various units such as grams per 100 grams of

solvent ( g/100g ) or moles per liter (mol/L).

Materials and Equipment
2-Bromothiazole (high purity)

Selected organic solvents (analytical grade)

Temperature-controlled shaker or water bath

Calibrated thermometer

Glass vials or flasks with airtight seals

Syringes and syringe filters (0.45 µm, solvent-compatible)

Pre-weighed glass evaporating dishes or beakers

Analytical balance (±0.0001 g)

Drying oven
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Desiccator

Procedure
Preparation of Saturated Solution:

Add an excess amount of 2-bromothiazole to a glass vial containing a known volume of

the chosen organic solvent. The presence of undissolved solute is crucial to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. Periodically check to confirm that excess solid remains.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, allow the solution to stand undisturbed in the temperature-

controlled environment for at least 2 hours to allow the undissolved solid to settle.

Carefully draw a known volume (e.g., 5 mL) of the clear supernatant into a syringe.

Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporating

dish. This step is critical to remove any undissolved microcrystals.

Gravimetric Analysis:

Record the exact mass of the evaporating dish containing the filtered saturated solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without degrading the 2-bromothiazole (a temperature below its boiling point of

171 °C is recommended, for instance, 60-80°C). Ensure the oven is in a well-ventilated

area or fume hood.
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Continue drying until all the solvent has evaporated and a constant mass of the solute is

achieved. This can be confirmed by repeated weighing after intervals of cooling in a

desiccator.

Record the final mass of the evaporating dish with the dry 2-bromothiazole residue.

Calculation of Solubility
Mass of the solvent: (Mass of dish + solution) - (Mass of dish + dry solute)

Mass of the solute: (Mass of dish + dry solute) - (Mass of empty dish)

Solubility ( g/100g solvent): (Mass of solute / Mass of solvent) x 100

Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

2-bromothiazole solubility.

Preparation Sampling & Filtration Gravimetric Analysis Calculation
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solid to settle

Withdraw supernatant
with a syringe

Filter into a pre-weighed
evaporating dish
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with the solution

Evaporate solvent
in a drying oven

Weigh the dish
with the dry residue

Calculate solubility
(g/100g solvent) End
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Caption: Workflow for the gravimetric determination of 2-bromothiazole solubility.

This guide provides a foundational understanding of the solubility of 2-bromothiazole and

equips researchers with the necessary methodology to determine precise quantitative data for

their specific applications. The provided experimental protocol can be adapted for various

common organic solvents to generate a comprehensive solubility profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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